Cas no 1807072-67-8 (Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1807072-67-8
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4880043
• Update Time: 2025-05-27

Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-9(17)2-7-6(4-15)5-16-8(3-12)10(7)11(13)14/h5,11H,2-3H2,1H3
• InChI Key： JHFCCDLAKUZASK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(C#N)=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate

Recent Advances in the Study of Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1807072-67-8)

Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1807072-67-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and its potential applications in medicinal chemistry. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and industrial relevance.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives synthesized from Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate against a broad spectrum of fungal pathogens. The research team employed a multi-step synthetic route to optimize the yield and purity of the target compound, achieving a scalable process suitable for industrial production. The study also explored the structure-activity relationship (SAR) of the derivatives, identifying key functional groups responsible for their fungicidal activity.

In the pharmaceutical domain, a recent patent application (WO2023057891A1) disclosed the use of Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate as a precursor in the synthesis of kinase inhibitors. The patent highlights the compound's versatility in medicinal chemistry, particularly in the development of targeted therapies for cancer and inflammatory diseases. The disclosed synthetic pathways emphasize the importance of the difluoromethyl and cyano groups in enhancing the bioavailability and metabolic stability of the final drug candidates.

Further investigations into the compound's mechanism of action revealed its potential as a modulator of oxidative stress pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate exhibited significant antioxidant properties, making them promising candidates for the treatment of neurodegenerative disorders. The study utilized in vitro and in vivo models to validate the neuroprotective effects of these derivatives, paving the way for future preclinical studies.

From an industrial perspective, the demand for Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate has surged due to its role in the production of next-generation agrochemicals. Market analyses indicate that the compound's applications in crop protection are expected to drive its market growth at a CAGR of 6.8% from 2023 to 2030. Leading chemical manufacturers are investing in green chemistry approaches to synthesize the compound more sustainably, addressing environmental concerns associated with traditional synthetic methods.

In conclusion, Methyl 2-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1807072-67-8) continues to be a focal point of research in both agrochemical and pharmaceutical industries. Its unique chemical structure and versatile applications underscore its importance as a building block for innovative solutions in pest control and drug development. Future research is expected to explore its potential in additional therapeutic areas and further optimize its synthetic pathways for industrial scalability.